Cas no 5897-63-2 (p-Aminophenylacetic acid hydrochloride)

• Product Name: p-Aminophenylacetic acid hydrochloride
• CAS No: 5897-63-2
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 2841809
• PubChem ID: 69274378
• Update Time: 2025-04-21

p-Aminophenylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• DTXSID30207707
• Acetic acid, (p-aminophenyl)-, hydrochloride
• UNII-V8711SJ10O
• Q27291659
• Benzeneacetic acid, 4-amino-, hydrochloride (1:1)
• Benzeneacetic acid, 4-amino-, hydrochloride
• SCHEMBL5002464
• p-Aminophenylacetic acid hydrochloride
• V8711SJ10O
• 4-(Carboxymethyl)aniline hydrochloride
• 5897-63-2
• p-Aminophenylacetic acid hydrochloride [MI]

• Inchi： 1S/C8H9NO2.ClH/c9-7-3-1-6(2-4-7)5-8(10)11;/h1-4H,5,9H2,(H,10,11);1H
• InChI Key： OCASBQHPQVGJLL-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 187.0400063Da
• Monoisotopic Mass: 187.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų